Scientific Field: Coating Technologies
Application Summary: 4-Benzyloxy-3-methoxystyrene is used in the manufacturing of repellency coatings, which are applied to surfaces to impart water and oil repellent properties .
Methods of Application: The compound is formulated into a coating solution and applied to the target surface. After application, the coating is cured, either thermally or using UV radiation, to form a cross-linked network that provides repellency.
Results and Outcomes: The coatings demonstrate enhanced repellency characteristics, with contact angle measurements often used to quantify the degree of hydrophobicity or oleophobicity achieved.
Application Summary: In lubrication coatings, 4-Benzyloxy-3-methoxystyrene contributes to the reduction of friction between surfaces, enhancing the lubricity of the coated substrate .
Methods of Application: Similar to repellency coatings, it is applied as a part of a solution and cured to form a smooth, lubricious layer.
Results and Outcomes: The effectiveness is measured by the decrease in the coefficient of friction and wear rate in tribological tests.
Scientific Field: Material Science
Application Summary: This compound is used to modify the surface properties of particles, improving their dispersion, compatibility, and functionality in various matrices .
Methods of Application: Particles are treated with a solution containing 4-Benzyloxy-3-methoxystyrene, which grafts onto the surface upon curing.
Results and Outcomes: Modified particles show improved performance in composite materials, with better mechanical properties and stability.
Scientific Field: Adhesive Technology
Application Summary: It is employed in coatings that enhance the adhesion of paints, inks, or other coatings to a substrate .
Methods of Application: The compound is incorporated into primer formulations and applied prior to the main coating to improve interfacial bonding.
Results and Outcomes: Quantitative adhesion tests, such as pull-off or tape tests, demonstrate the improved adhesion strength.
Scientific Field: Optical Materials
Application Summary: 4-Benzyloxy-3-methoxystyrene is used in the production of fluorescent coatings, which emit light upon exposure to specific wavelengths .
Methods of Application: The compound is mixed with fluorescent dyes and applied as a thin film. Upon UV or visible light excitation, the coating emits light.
Results and Outcomes: The fluorescence intensity and wavelength are key metrics, often measured using spectrofluorometry.
Scientific Field: Organic Chemistry
Application Summary: 4-Benzyloxy-3-methoxystyrene is used as a precursor in organic synthesis to create complex molecules due to its reactive vinyl group, which can undergo various chemical reactions .
Methods of Application: It is often used in cross-coupling reactions, such as Heck or Suzuki reactions, where it acts as a vinylating agent to introduce the styrene moiety into other molecules.
Scientific Field: Medicinal Chemistry
Application Summary: In medicinal chemistry, 4-Benzyloxy-3-methoxystyrene is explored for its potential as a pharmacophore, contributing to the drug discovery process .
Methods of Application: The compound is used in the synthesis of small molecule libraries that are screened for biological activity against a range of targets.
Results and Outcomes: Some derivatives have shown promising activity in preliminary biological assays, indicating potential therapeutic applications.
Scientific Field: Nanotechnology
Application Summary: This compound is utilized in the field of nanotechnology to modify the surface of nanoparticles, enhancing their solubility and stability in various solvents .
Methods of Application: Nanoparticles are functionalized with 4-Benzyloxy-3-methoxystyrene through surface-initiated polymerization, creating a polymer shell.
Results and Outcomes: Functionalized nanoparticles exhibit improved dispersion in solvents, which is crucial for their application in drug delivery and diagnostic imaging.
Scientific Field: Analytical Chemistry
Application Summary: 4-Benzyloxy-3-methoxystyrene is used in the development of analytical methods for the detection and quantification of various compounds .
Methods of Application: It is incorporated into stationary phases for chromatography or used as a derivatization agent to enhance the detection sensitivity of certain analytes.
Results and Outcomes: The use of this compound in analytical methods has led to increased resolution and sensitivity in the detection of small molecules.
Scientific Field: Environmental Science
Application Summary: The compound’s role in environmental science includes its use in the synthesis of materials that can capture and remove pollutants from the environment .
Methods of Application: 4-Benzyloxy-3-methoxystyrene is polymerized to form materials with specific affinities for certain pollutants, which are then used in filtration systems.
Results and Outcomes: These materials have demonstrated the ability to effectively capture and remove pollutants, contributing to cleaner air and water.
Scientific Field: Electronics
Application Summary: In the electronics industry, 4-Benzyloxy-3-methoxystyrene is investigated for its electrical properties and potential use in organic electronic devices .
There is limited research available on the specific applications of 4-Benzyloxy-3-methoxystyrene. However, due to the presence of the vinyl group (C=C), it holds potential for applications in polymer chemistry, particularly in the development of new functional polymers [].
4-Benzyloxy-3-methoxystyrene has the molecular formula C16H16O2. Its structure consists of a benzene ring with two substituents:
A key feature of the molecule is the presence of a vinyl group (CH=CH2) attached to the benzene ring at the 1st position. This double bond makes the molecule susceptible to various addition reactions and can be a reactive site for further functionalization [].
Due to the presence of the vinyl group, 4-Benzyloxy-3-methoxystyrene can participate in various chemical reactions, including:
C6H5CH2OC6H3(OCH3)CH=CH2 + HBr → C6H5CH2OC6H3(OCH3)CH2CH2Br (Equation 1)